Cas no 1421523-95-6 (2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide)

• Product Name: 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide
• CAS No: 1421523-95-6
• MF: C₂₀H₂₀BrN₃OS
• MW: 430.361302375793
• CID: 5406378
• Update Time: 2025-06-10

2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[(1-cyclopentyl-5-thiophen-2-ylpyrazol-3-yl)methyl]benzamide
• 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide

• Inchi： 1S/C20H20BrN3OS/c21-17-9-4-3-8-16(17)20(25)22-13-14-12-18(19-10-5-11-26-19)24(23-14)15-6-1-2-7-15/h3-5,8-12,15H,1-2,6-7,13H2,(H,22,25)
• InChI Key： NBGVAHFFIINBPN-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2SC=CC=2)N(C2CCCC2)N=1)(=O)C1=CC=CC=C1Br

Additional information on 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide

Introduction to Compound with CAS No. 1421523-95-6 and Product Name: 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide

The compound with the CAS number 1421523-95-6 and the product name 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including a cyclopentyl ring, a thiophene ring, and a pyrazole ring, contributes to its unique chemical properties and biological activities.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional scaffolds in the development of novel therapeutic agents. The benzamide moiety in this compound is particularly noteworthy, as it is a well-known pharmacophore that enhances binding affinity and bioavailability in many drug molecules. The incorporation of a bromo substituent further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

The 1-cyclopentyl group adds steric bulk to the molecule, which can be crucial for optimizing receptor binding. This steric effect is often exploited in drug design to improve selectivity and reduce off-target effects. Additionally, the 5-(thiophen-2-yl) moiety introduces sulfur atoms into the structure, which can participate in various non-covalent interactions with biological targets. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The 1H-pyrazol-3-yl group is another key feature of this compound, contributing to its overall pharmacological profile. Pyrazole derivatives have been extensively studied for their potential therapeutic applications due to their ability to modulate enzyme activity and receptor binding. The combination of these heterocyclic systems in a single molecule suggests that 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide may exhibit multiple biological activities simultaneously.

Current research trends in medicinal chemistry emphasize the development of small molecules that can interact with multiple targets or modulate signaling pathways in a synergistic manner. The complex structure of this compound makes it an attractive candidate for such studies. The presence of multiple functional groups provides numerous opportunities for chemical modification and derivatization, allowing researchers to fine-tune its biological properties.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key signaling pathways involved in cell proliferation and survival.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques, including cross-coupling reactions and transition metal catalysis, have been employed to construct the complex framework efficiently.

The potential applications of this compound extend beyond basic research. Its unique structure makes it a valuable tool for developing new therapeutic agents with improved efficacy and reduced side effects compared to existing drugs. Pharmaceutical companies are increasingly interested in exploring novel molecular scaffolds like this one for their drug discovery programs.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The development of 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methyl}benzamide is a testament to the power of modern medicinal chemistry and its potential to address unmet medical needs.

In conclusion, the compound with CAS number 1421523-95-6 and product name 2-bromo-N-{[1-cyclopentyl-5-(thiophen-2-ytl)-1H-pyrazol-3-ytl]methyl}benzamide is a promising candidate for further research and development in pharmaceutical chemistry. Its complex structure and diverse functional groups make it an attractive molecule for exploring new therapeutic strategies. Continued investigation into its biological activities and synthetic pathways will likely yield valuable insights into its potential as a lead compound for novel drugs.